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Compound of Interest

Compound Name: BMS-794833

Cat. No.: B606251 Get Quote

BMS-794833 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility, handling, and application of BMS-794833, a potent

inhibitor of c-Met and VEGFR2.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the best solvent for dissolving BMS-794833 for in vitro studies?

A1: The recommended solvent for preparing stock solutions of BMS-794833 for in vitro

experiments is Dimethyl Sulfoxide (DMSO).[1][2][3][4][5][6] The compound is highly soluble in

DMSO, with reported concentrations ranging from 17 mg/mL to over 100 mg/mL.[1][2][3][5] For

cell-based assays, a common practice is to prepare a concentrated stock solution in DMSO

(e.g., 10 mM) and then dilute it further with the appropriate cell culture medium to the desired

final concentration.[1][4]

Q2: I am observing precipitation or low solubility of BMS-794833 in DMSO. What could be the

cause?

A2: If you are experiencing solubility issues in DMSO, the most likely cause is the presence of

moisture. DMSO is hygroscopic, meaning it readily absorbs moisture from the air, which can

significantly reduce the solubility of compounds like BMS-794833.[1][2] Always use fresh,
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anhydrous, or newly opened DMSO to prepare your stock solutions.[1][2] If solubility issues

persist, gentle warming to 37°C or brief sonication can help facilitate dissolution.[6]

Q3: Is BMS-794833 soluble in aqueous solutions like water or PBS?

A3: No, BMS-794833 is practically insoluble in water and ethanol.[1][4][5] Direct dissolution in

aqueous buffers like PBS is not recommended and will likely result in precipitation. For cell

culture experiments, a high-concentration DMSO stock must first be prepared and then diluted

to the final working concentration in your aqueous culture medium.

Q4: How should I prepare BMS-794833 for in vivo animal studies?

A4: Direct injection of a DMSO stock solution is not suitable for in vivo studies. A specific

formulation using co-solvents is required. A common method involves a multi-step procedure:

First, dissolve the compound in DMSO to create a concentrated stock.

Sequentially add and mix co-solvents such as PEG300 and Tween-80.

Finally, add a saline or aqueous solution to reach the desired final volume and concentration.

[1][2] It is crucial to prepare this working solution freshly on the day of use.[2]

Q5: How should I store the solid compound and my DMSO stock solutions?

A5:

Solid Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3-4 years).

[1][2][3]

Stock Solutions: Aliquot your DMSO stock solution into single-use vials to avoid repeated

freeze-thaw cycles.[1][5] Store these aliquots at -80°C for up to 1-2 years or at -20°C for up

to 1 month.[1][2][5]

Solubility Data
The following table summarizes the solubility of BMS-794833 in various solvents based on

available data.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[2] 213.29 mM[2]

Highly soluble. Use of

fresh, anhydrous

DMSO is critical as

moisture can reduce

solubility.[1][2]

94 mg/mL[1][4] 200.49 mM[1][4]

85 mg/mL[5] 181.29 mM[5]

17 mg/mL[3] ~36.26 mM

DMF 17 mg/mL[3] ~36.26 mM

Water Insoluble[1][5] -

Ethanol Insoluble[1][5] -

Molecular Weight of BMS-794833: 468.84 g/mol [1][2][3]

Experimental Protocols
Protocol 1: Preparation of Stock Solution for In Vitro
Assays

Objective: To prepare a 10 mM stock solution of BMS-794833 in DMSO.

Materials: BMS-794833 powder, anhydrous DMSO.

Procedure:

Calculate the required mass of BMS-794833 for your desired volume. For 1 mL of a 10

mM solution, you will need 4.69 mg.

Add the calculated amount of BMS-794833 to a sterile microcentrifuge tube.
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Add the corresponding volume of anhydrous DMSO.

Vortex thoroughly until the solid is completely dissolved. Gentle warming or sonication

may be applied if needed.

Aliquot the stock solution into single-use tubes and store at -80°C.

Protocol 2: Preparation of Working Solution for In Vivo
Administration

Objective: To prepare a clear, injectable solution for animal dosing (e.g., ≥ 2.5 mg/mL).[2]

Materials: BMS-794833, DMSO, PEG300, Tween-80, Saline.

Procedure (Example Formulation: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline):[2]

Prepare a concentrated stock solution of BMS-794833 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, begin with 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween-80 and mix again until clear.

Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

This protocol should yield a clear solution with a solubility of at least 2.5 mg/mL.[2] Use

this formulation immediately after preparation.[2]

Visualizations
Signaling Pathway Inhibition
BMS-794833 is a potent, ATP-competitive inhibitor of the c-Met and VEGFR2 receptor tyrosine

kinases.[1][5][7] It also shows inhibitory activity against Ron, Axl, and Flt3.[1][3] By blocking

these receptors, it disrupts downstream signaling cascades involved in cell proliferation,

survival, and angiogenesis, such as the PI3K/Akt and Ras pathways.[8][9][10]
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Caption: BMS-794833 inhibits c-Met and VEGFR2 signaling pathways.

Troubleshooting Workflow for Solubility Issues
If you encounter problems dissolving BMS-794833, follow this logical workflow to identify and

solve the issue.
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Caption: Troubleshooting workflow for BMS-794833 solubility issues.
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In Vitro Experimental Workflow
This diagram outlines a typical workflow for using BMS-794833 in a cell-based proliferation

assay.

1. Prepare 10 mM Stock
Solution in Anhydrous DMSO

4. Dilute Stock Solution
in Culture Medium to
Final Concentrations

2. Seed Cells (e.g., GTL-16)
in 96-well Plates

3. Incubate Cells
(e.g., 24 hours)

5. Add BMS-794833 Working
Solution to Cells

6. Incubate with Compound
(e.g., 72 hours)

7. Perform Viability Assay
(e.g., MTS Assay)

8. Analyze Data and
Calculate IC50

Click to download full resolution via product page

Caption: General workflow for an in vitro cell proliferation assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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